Cas no 1251572-86-7 (3,4-dimethoxy-N-{1-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide)

3,4-Dimethoxy-N-{1-[1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide is a structurally complex compound featuring a triazole-piperidine core linked to a dimethoxybenzamide moiety. Its design incorporates both aromatic and heterocyclic elements, which may enhance binding affinity and selectivity in pharmacological applications. The presence of the 2-methylphenyl group on the triazole ring could influence steric and electronic properties, potentially improving metabolic stability. The dimethoxybenzamide component may contribute to solubility and interaction with biological targets. This compound is of interest for research in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators, due to its multifunctional architecture and potential for targeted activity.
3,4-dimethoxy-N-{1-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide structure
1251572-86-7 structure
Product Name:3,4-dimethoxy-N-{1-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide
CAS No:1251572-86-7
MF:C24H27N5O4
MW:449.502285242081
CID:6431773
PubChem ID:49665305
Update Time:2025-05-26

3,4-dimethoxy-N-{1-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 3,4-dimethoxy-N-{1-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide
    • 3,4-dimethoxy-N-[1-[1-(2-methylphenyl)triazole-4-carbonyl]piperidin-4-yl]benzamide
    • 3,4-dimethoxy-N-(1-(1-(o-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide
    • VU0624579-1
    • 3,4-dimethoxy-N-{1-[1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide
    • AKOS024485382
    • F3406-7667
    • 1251572-86-7
    • Inchi: 1S/C24H27N5O4/c1-16-6-4-5-7-20(16)29-15-19(26-27-29)24(31)28-12-10-18(11-13-28)25-23(30)17-8-9-21(32-2)22(14-17)33-3/h4-9,14-15,18H,10-13H2,1-3H3,(H,25,30)
    • InChI Key: FORAJEAAVVWKFR-UHFFFAOYSA-N
    • SMILES: C(NC1CCN(C(C2=CN(C3=CC=CC=C3C)N=N2)=O)CC1)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

  • Exact Mass: 449.20630436g/mol
  • Monoisotopic Mass: 449.20630436g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 671
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 98.6Ų

3,4-dimethoxy-N-{1-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3406-7667-2μmol
3,4-dimethoxy-N-{1-[1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide
1251572-86-7
2μmol
$57.0 2023-09-10
Life Chemicals
F3406-7667-5μmol
3,4-dimethoxy-N-{1-[1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide
1251572-86-7
5μmol
$63.0 2023-09-10
Life Chemicals
F3406-7667-10μmol
3,4-dimethoxy-N-{1-[1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide
1251572-86-7
10μmol
$69.0 2023-09-10
Life Chemicals
F3406-7667-20μmol
3,4-dimethoxy-N-{1-[1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide
1251572-86-7
20μmol
$79.0 2023-09-10
Life Chemicals
F3406-7667-1mg
3,4-dimethoxy-N-{1-[1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide
1251572-86-7
1mg
$54.0 2023-09-10
Life Chemicals
F3406-7667-2mg
3,4-dimethoxy-N-{1-[1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide
1251572-86-7
2mg
$59.0 2023-09-10
Life Chemicals
F3406-7667-3mg
3,4-dimethoxy-N-{1-[1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide
1251572-86-7
3mg
$63.0 2023-09-10
Life Chemicals
F3406-7667-4mg
3,4-dimethoxy-N-{1-[1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide
1251572-86-7
4mg
$66.0 2023-09-10
Life Chemicals
F3406-7667-5mg
3,4-dimethoxy-N-{1-[1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide
1251572-86-7
5mg
$69.0 2023-09-10
Life Chemicals
F3406-7667-10mg
3,4-dimethoxy-N-{1-[1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide
1251572-86-7
10mg
$79.0 2023-09-10

Additional information on 3,4-dimethoxy-N-{1-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide

Introduction to 3,4-dimethoxy-N-{1-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide (CAS No. 1251572-86-7)

3,4-dimethoxy-N-{1-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical identifier CAS No. 1251572-86-7, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The intricate molecular architecture of this benzamide derivative incorporates multiple functional groups, including dimethoxy substituents on the aromatic ring and a piperidine moiety linked to a triazole ring, which contribute to its distinctive chemical and pharmacological profile.

The synthesis of 3,4-dimethoxy-N-{1-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the triazole core and the piperidine group suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. The dimethoxy groups further enhance the compound's lipophilicity and solubility characteristics, making it an attractive candidate for formulation development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of this compound more accurately. Studies have indicated that the triazole-piperidine scaffold may interact with specific binding pockets in proteins, leading to potential therapeutic effects. For instance, preliminary computational studies suggest that this molecule could exhibit inhibitory activity against certain kinases and other enzymes implicated in inflammatory and metabolic disorders. These findings align with the growing interest in designing small molecules with multivalent interactions to enhance drug efficacy.

The benzamide moiety in 3,4-dimethoxy-N-{1-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide is particularly noteworthy as it is a common pharmacophore in many bioactive compounds. Benzamides are known for their ability to modulate neurotransmitter systems and have been widely explored in the development of drugs for neurological and psychiatric disorders. The incorporation of a dimethoxy group at the 3rd and 4th positions of the benzene ring may further enhance binding interactions by increasing hydrophobicity and electronic effects. This structural feature could be pivotal in optimizing the compound's pharmacokinetic properties.

In vitro studies have begun to uncover the potential biological activities of this compound. Initial experiments suggest that it may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. The triazole-piperidine core has been shown to interfere with signaling pathways involved in inflammation, making it a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound's ability to cross the blood-brain barrier has been investigated, raising possibilities for its use in central nervous system disorders.

The role of dimethoxy groups in enhancing bioavailability and metabolic stability has also been highlighted in recent research. These substituents can influence the electronic distribution of the molecule, affecting its reactivity and interaction with biological targets. Furthermore, they may contribute to reduced metabolism by cytochrome P450 enzymes, thereby prolonging the compound's half-life in vivo. These attributes make 3,4-dimethoxy-N-{1-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide an intriguing candidate for further development into a novel therapeutic agent.

As research progresses, additional derivatives of this compound are being synthesized to explore new pharmacological profiles. By modifying substituents such as the methylphenyl group or introducing other functional groups like hydroxyl or halogen atoms, chemists aim to fine-tune the biological activity and selectivity of these molecules. Such modifications could lead to compounds with improved efficacy and reduced side effects compared to existing treatments.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 3,4-dimethoxy-N-{1-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yll benzamide (CAS No. 1251572-86-7) by allowing rapid assessment of their activity against large panels of biological targets. This approach has identified several hit compounds that show promise for further optimization into lead candidates for drug development. The combination of experimental data with computational modeling provides a robust framework for understanding how structural modifications influence biological activity.

The future prospects for this compound are promising as it represents an example of how sophisticated molecular design can yield novel therapeutics with unique mechanisms of action. The growing emphasis on structure-based drug design ensures that compounds like this will continue to be scrutinized for their potential applications across various therapeutic areas. As our understanding of disease mechanisms deepens, so too does our ability to design molecules that precisely target specific pathways.

In conclusion,3,4-dimethoxy-N-{1,1(2,methylphenyl))-1H--,1,2,3-triazole--,4-carbonylpiperidin--,4-yl benzamide (CAS No.^1251572--86--7) is a structurally complex molecule with significant potential as a therapeutic agent.* Its unique combination*of functional groups*and favorable pharmacokinetic properties make it an attractive subject*for further research.* As advancements*in synthetic chemistry*and computational biology*continue,*the possibilities*for developing novel derivatives*with enhanced efficacy*and selectivity*are vast.* This compound exemplifies*the importance*of interdisciplinary approaches*in modern drug discovery,*where chemistry,*biology,*and computer science*work together*to create innovative solutions*for human health challenges.*

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.